N-(4-bromo-2-fluorophenyl)-1-methylsulfonyl-4-piperidinecarboxamide

• Molecular Formula: C13H16BrFN2O3S
• Molecular Weight: 379.25 g/mol
• IUPAC Name: N-(4-bromo-2-fluorophenyl)-1-methylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C13H16BrFN2O3S/c1-21(19,20)17-6-4-9(5-7-17)13(18)16-12-3-2-10(14)8-11(12)15/h2-3,8-9H,4-7H2,1H3,(H,16,18)
• InChI Key: XOJFXDQXLFPMRW-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)NC2=C(C=C(C=C2)Br)F

Description

N-(4-bromo-2-fluorophenyl)-1-methylsulfonyl-4-piperidinecarboxamide is an anilide.

Scientific Research Applications

Disposition and Metabolism

N-(4-bromo-2-fluorophenyl)-1-methylsulfonyl-4-piperidinecarboxamide, due to its complex chemical structure, has been the subject of various metabolic and disposition studies. For instance, studies have delved into the metabolism and disposition of similar compounds, shedding light on their metabolic pathways, disposition characteristics, and potential applications in treating conditions like insomnia. One such study detailed the metabolism of SB-649868, a novel orexin 1 and 2 receptor antagonist. The study highlighted the metabolism processes, including the formation of unique metabolites, and emphasized the compound's principal route of metabolism and significant excretion pathways (Renzulli et al., 2011).

Imaging and Diagnostic Applications

Compounds structurally similar to N-(4-bromo-2-fluorophenyl)-1-methylsulfonyl-4-piperidinecarboxamide have found applications in medical imaging, specifically in positron emission tomography (PET) scans for identifying malignancies. [18F]DASA-23, a novel radiopharmaceutical, has been utilized for non-invasive measurement of aberrantly expressed pyruvate kinase M2 in glioma, showcasing the compound's potential in diagnostic imaging and tumor metabolism studies (Patel et al., 2019).

Anticoagulant Properties

Further research indicates potential therapeutic applications of structurally related compounds. MD 805, an anticoagulant, demonstrated significant effects on platelet activation in hemodialysis circuits. This indicates the potential application of similar compounds in therapeutic settings, particularly in anticoagulation therapy for patients undergoing hemodialysis (Matsuo et al., 1986).

Understanding Human Exposure to Environmental Contaminants

Studies have also focused on the human exposure to certain environmental contaminants, including PCB and DDE methyl sulfone metabolites, highlighting the significance of these compounds in environmental health and safety assessments (Linderholm et al., 2007).

Drug Metabolism and Excretion Studies

The compound's analogs have been subjects in studies detailing the metabolism and excretion of certain drugs, providing insights into the pathways and processes involved in drug metabolism. For instance, the metabolism and disposition of Venetoclax, a B-cell lymphoma-2 inhibitor, were thoroughly investigated, offering a detailed understanding of its metabolic pathways and excretion patterns (Liu et al., 2017).